Cas no 1321935-63-0 ((2Z)-N-benzyl-3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide)

• Product Name: (2Z)-N-benzyl-3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide
• CAS No: 1321935-63-0
• MF: C₂₆H₂₂N₄O₄
• MW: 454.477285861969
• CID: 5878738
• PubChem ID: 2423841
• Update Time: 2025-05-18

(2Z)-N-benzyl-3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-benzyl-3-(3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylamide
• 2-Propenamide, 3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(phenylmethyl)-, (2Z)-
• (2Z)-N-benzyl-3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide
• (Z)-N-benzyl-3-[3-(4-methoxy-3-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide
• F1218-1756
• AKOS024603767
• 1321935-63-0

• Inchi： 1S/C26H22N4O4/c1-34-24-14-12-20(16-23(24)30(32)33)26-21(18-29(28-26)22-10-6-3-7-11-22)13-15-25(31)27-17-19-8-4-2-5-9-19/h2-16,18H,17H2,1H3,(H,27,31)/b15-13-
• InChI Key： UHNUNGITDZRJNE-SQFISAMPSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)/C=C\C1=CN(C2=CC=CC=C2)N=C1C1=CC=C(OC)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 454.16410520g/mol
• Monoisotopic Mass: 454.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 737.0±60.0 °C(Predicted)
• pka: 14.07±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (2Z)-N-benzyl-3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide

Comprehensive Overview of (2Z)-N-benzyl-3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 1321935-63-0)

The compound (2Z)-N-benzyl-3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide, identified by its CAS No. 1321935-63-0, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazole core and a nitrophenyl moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes and are often targeted in cancer therapy.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more effective treatments for diseases such as cancer, inflammation, and autoimmune disorders. The (2Z)-N-benzyl-3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide stands out due to its ability to selectively bind to specific protein targets, thereby modulating their activity. This selectivity is a critical factor in reducing off-target effects, a common challenge in drug development. As a result, this compound is frequently discussed in forums and publications focusing on precision medicine and targeted therapy.

The synthesis of CAS No. 1321935-63-0 involves multi-step organic reactions, including condensation and cyclization processes, which are well-documented in the literature. Its prop-2-enamide group is particularly noteworthy, as it contributes to the compound's stability and bioavailability. These properties are essential for its potential use in pharmaceutical formulations, where solubility and metabolic stability are key considerations. Researchers are also exploring its derivatives to enhance its efficacy and reduce potential side effects.

Another area of interest is the compound's structure-activity relationship (SAR), which is a hot topic in drug discovery. By understanding how modifications to its structure affect its biological activity, scientists can design more potent and selective analogs. This approach aligns with the growing trend of computational chemistry and AI-driven drug design, where in silico models are used to predict the properties of new compounds before they are synthesized. The (2Z)-N-benzyl-3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide serves as an excellent case study for these methodologies.

From a commercial perspective, the compound is of interest to pharmaceutical companies and research institutions specializing in oncology and immunology. Its potential applications extend beyond therapy, as it could also be used as a molecular probe to study cellular signaling pathways. This dual utility makes it a valuable asset in both academic and industrial settings. Furthermore, its patent status and intellectual property considerations are frequently discussed, as they impact its accessibility for further research and development.

In conclusion, (2Z)-N-benzyl-3-[3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 1321935-63-0) represents a fascinating intersection of chemistry, biology, and medicine. Its unique properties and potential applications make it a subject of ongoing research and discussion in the scientific community. As advancements in drug discovery and biotechnology continue, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.